Cas no 2490430-31-2 (2,2-difluoro-3-(piperazin-1-yl)propanoic acid dihydrochloride)
2,2-difluoro-3-(piperazin-1-yl)propanoic acid dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Difluoro-3-piperazin-1-ylpropanoic acid;dihydrochloride
- 2,2-difluoro-3-(piperazin-1-yl)propanoic acid dihydrochloride
- EN300-27148052
- 2490430-31-2
-
- MDL: MFCD32852885
- Inchi: 1S/C7H12F2N2O2.2ClH/c8-7(9,6(12)13)5-11-3-1-10-2-4-11;;/h10H,1-5H2,(H,12,13);2*1H
- InChI Key: QGUBHEIDKYYLJH-UHFFFAOYSA-N
- SMILES: Cl.Cl.FC(C(=O)O)(CN1CCNCC1)F
Computed Properties
- Exact Mass: 266.0400394g/mol
- Monoisotopic Mass: 266.0400394g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6Ų
2,2-difluoro-3-(piperazin-1-yl)propanoic acid dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27148052-0.05g |
2,2-difluoro-3-(piperazin-1-yl)propanoic acid dihydrochloride |
2490430-31-2 | 95.0% | 0.05g |
$338.0 | 2025-03-20 | |
| Enamine | EN300-27148052-0.1g |
2,2-difluoro-3-(piperazin-1-yl)propanoic acid dihydrochloride |
2490430-31-2 | 95.0% | 0.1g |
$505.0 | 2025-03-20 | |
| Enamine | EN300-27148052-0.25g |
2,2-difluoro-3-(piperazin-1-yl)propanoic acid dihydrochloride |
2490430-31-2 | 95.0% | 0.25g |
$721.0 | 2025-03-20 | |
| Enamine | EN300-27148052-0.5g |
2,2-difluoro-3-(piperazin-1-yl)propanoic acid dihydrochloride |
2490430-31-2 | 95.0% | 0.5g |
$1136.0 | 2025-03-20 | |
| Enamine | EN300-27148052-1.0g |
2,2-difluoro-3-(piperazin-1-yl)propanoic acid dihydrochloride |
2490430-31-2 | 95.0% | 1.0g |
$1458.0 | 2025-03-20 | |
| Enamine | EN300-27148052-2.5g |
2,2-difluoro-3-(piperazin-1-yl)propanoic acid dihydrochloride |
2490430-31-2 | 95.0% | 2.5g |
$2856.0 | 2025-03-20 | |
| Enamine | EN300-27148052-5.0g |
2,2-difluoro-3-(piperazin-1-yl)propanoic acid dihydrochloride |
2490430-31-2 | 95.0% | 5.0g |
$4226.0 | 2025-03-20 | |
| Enamine | EN300-27148052-10.0g |
2,2-difluoro-3-(piperazin-1-yl)propanoic acid dihydrochloride |
2490430-31-2 | 95.0% | 10.0g |
$6266.0 | 2025-03-20 | |
| Enamine | EN300-27148052-1g |
2,2-difluoro-3-(piperazin-1-yl)propanoic acid dihydrochloride |
2490430-31-2 | 95% | 1g |
$1458.0 | 2023-09-11 | |
| Enamine | EN300-27148052-5g |
2,2-difluoro-3-(piperazin-1-yl)propanoic acid dihydrochloride |
2490430-31-2 | 95% | 5g |
$4226.0 | 2023-09-11 |
2,2-difluoro-3-(piperazin-1-yl)propanoic acid dihydrochloride Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 2,2-difluoro-3-(piperazin-1-yl)propanoic acid dihydrochloride
Recent Advances in the Study of 2,2-Difluoro-3-(piperazin-1-yl)propanoic Acid Dihydrochloride (CAS: 2490430-31-2)
2,2-Difluoro-3-(piperazin-1-yl)propanoic acid dihydrochloride (CAS: 2490430-31-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its difluoro and piperazine moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, providing valuable insights into its mechanism of action and therapeutic potential.
The synthesis of 2,2-difluoro-3-(piperazin-1-yl)propanoic acid dihydrochloride has been optimized to achieve higher yields and purity, which is critical for its application in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency. These advancements have facilitated its use in preclinical studies, where it has demonstrated notable efficacy in targeting specific biological pathways.
One of the most significant findings in recent research is the compound's role as a potent inhibitor of certain enzymes involved in inflammatory and metabolic disorders. For instance, studies have shown that 2,2-difluoro-3-(piperazin-1-yl)propanoic acid dihydrochloride can effectively modulate the activity of key enzymes in the arachidonic acid pathway, thereby reducing inflammation. This property makes it a promising candidate for the development of new anti-inflammatory drugs with potentially fewer side effects compared to existing therapies.
In addition to its anti-inflammatory properties, the compound has also been investigated for its potential in oncology. Preliminary in vitro and in vivo studies have indicated that it may inhibit the proliferation of certain cancer cell lines by interfering with critical signaling pathways. Researchers are particularly interested in its ability to target kinases and other proteins that are often dysregulated in cancer, offering a new avenue for targeted therapy. These findings are supported by robust data from cell-based assays and animal models, although further clinical validation is required.
The pharmacokinetic profile of 2,2-difluoro-3-(piperazin-1-yl)propanoic acid dihydrochloride has also been a focus of recent research. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for determining its suitability as a drug candidate. Early results suggest that the compound has favorable bioavailability and a manageable toxicity profile, although more comprehensive toxicology studies are needed to ensure its safety for human use.
Looking ahead, the potential applications of 2,2-difluoro-3-(piperazin-1-yl)propanoic acid dihydrochloride extend beyond its current uses. Researchers are exploring its utility in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, where its unique chemical properties may offer new treatment options. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 2,2-difluoro-3-(piperazin-1-yl)propanoic acid dihydrochloride (CAS: 2490430-31-2) represents a promising compound with diverse therapeutic potential. Recent advancements in its synthesis, characterization, and biological evaluation have laid a strong foundation for its future development. As research continues to uncover its mechanisms and applications, this compound is poised to make a significant impact in the field of chemical biology and drug discovery.
2490430-31-2 (2,2-difluoro-3-(piperazin-1-yl)propanoic acid dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)